Cas no 56-95-1 (Chlorhexidine diacetate)

• Product Name: Chlorhexidine diacetate
• CAS No: 56-95-1
• MF: C₂₆H₃₈Cl₂N₁₀O₄
• MW: 625.550522327423
• MDL: MFCD00012532
• CID: 33643
• PubChem ID: 24892838
• Update Time: 2025-07-24

Chlorhexidine diacetate Chemical and Physical Properties

Names and Identifiers

• CHLOROHEXIDINE ACETATE
• 1,1'-HEXAMETHYLENEBIS[5-(4-CHLORO-PHENYL)BIGUANIDE] DIACETATE MONOHYDRATE
• 1,1'-HEXAMETHYLENEBIS[5-(P-CHLOROPHENYL)BIGUANIDE]) DIACETATE SALT
• 1,6-BIS[N5-(P-CHLOROPHENYL)-N1-BIGUANIDO]HEXANE DIACETATE SALT
• 1,6-BIS(N-P-CHLOROPHENYLDIGUANIDO)HEXANE DIACETATE
• 1,6-DI(N-P-CHLOROPHENYL-DIGUANIDO) HEXANE DIACETATE
• CHLORHEXIDINE ACETATE
• CHLORHEXIDINE DIACETATE
• CHLORHEXIDINE DIACETATE MONOHYDRATE
• CHLORHEXIDINE DIACETATE SALT
• HIBITANE DIACETATE
• 1,1’-hexamethylenebis(5-(p-chlorophenyl)-biguaniddiacetate
• 1,1’-hexamethylenebis(5-(p-chlorophenyl)biguanide)diacetate
• 1,6-bis(5-(p-chlorophenyl)biguandino)hexanediacetate
• 1,6-di(4’-chlorophenyldiguanidino)hexanediacetate
• 10,040diacetate
• 2,4,11,13-Tetraazatetradecanediimidamide,N,N’’-bis(4-chlorophenyl)-3,12-diimino-,diacetate
• Hibitaneacetate
• N,N’’-Bis(4-Chlorophenyl)-3,12-diimino-2,4-11,13-tetraazatetradcanediimidamide
• Chlorhexidine diacetate salt hydrate
• acetic acid,(1E)-2-[6-[[amino-[(E)-[amino-(4-chloroanilino)methylidene]amino]methylidene]amino]hexyl]-1-[amino-(4-chloroanilino)methylidene]guanidine
• CHLORHEXIDINE DIACETATE BP2007
• Chlorhexidine diacetate salt monohydrate
• 1,1'-Hexamethylenebis[5-(4-chlorophenyl)biguanide] Diacetate
• Chlorhexidine di(acetate)
• 1,6-Bis(N5-[p-chlorophenyl]-N1-biguanido)hexane
• 1,1'-Hexamethylenebis(5-[p-chlorophenyl]biguanide)
• Chlorhexidine acetate (chlorhexidine acetate)
• 药用醋酸氯己定原料药生产厂家
• Nolvasan
• Bactigras
• Caswell No. 481E
• Chlorohexidine diacetate
• 10,040 Diacetate
• Chlorhexidine acetate (VAN)
• EPA Pesticide Chemical Code 045502
• Chlorhexidine acetate [USP]
• Bis(p-chlorophenyldiguanidohexane) diacetate
• 5908ZUF22Y
• 1,6-Bis(p-chlorophenylbiguanido)hexane diacetate
• 1,6-Di(4'-chlorophenyldiguanidino)hexane diacetate
• 1,6-Bis(5-(p-chlorophenyl)biguan
• Chlorhexidine gluconate solution
• Chlorhexidine (diacetate)
• 1,6-Bis(5-(p-chlorophenyl)biguandino)hexane diacetate
• EINECS 200-302-4
• NCGC00255277-01
• DA-51849
• C18372
• CHLORHEXIDINE ACETATE [USP MONOGRAPH]
• Chlorhexidine diacetate salt hydrate, bis(biguanide) antimicrobial
• 1,1'-Hexamethylene bis(5-(p-chlorophenyl)biguanide) diacetate
• s6288
• A831251
• CHLORHEXIDINI DIACETAS [WHO-IP LATIN]
• D07669
• DTXSID7032345
• 56-95-1
• 2,4,11,13-Tetraazatetradecanediimidamide, N,N'-bis(4-chlorophenyl)-3,12-diimino-, diacetate
• CHLORHEXIDINE DIACETATE [EP MONOGRAPH]
• CS-W014415
• UNII-5908ZUF22Y
• NSC 526936
• Nolvasan (TN)
• CHEBI:81711
• DTXCID5012345
• SCHEMBL12043
• CHEMBL486819
• (1E)-2-[6-[[azanyl-[(E)-[azanyl-[(4-chlorophenyl)amino]methylidene]amino]methylidene]amino]hexyl]-1-[azanyl-[(4-chlorophenyl)amino]methylidene]guanidine; ethanoic acid
• NSC-526936
• 1,1'-HEXAMETHYLENEBIS(5-(4-CHLOROPHENYL)BIGUANIDE) DIACETATE
• 206986-79-0
• 1,1'-Hexamethylenebis(5-(p-chlorophenyl)biguanide), diacetate
• N,N'-Bis(4-chlorophenyl)-3,12-diimino-2,4,11,13-tetraazatetradeca-nediimidamide, diacetate
• CHLORHEXIDINE DIACETATE [MI]
• Chlorhexidine acetate, Pharmaceutical Secondary Standard; Certified Reference Material
• CHLORHEXIDINE ACETATE [GREEN BOOK]
• chlorhexidine acetate hydrate
• Tox21_302363
• HY-W013699
• 2,4,11,13-Tetraazatetradecanediimidamide, N,N''-bis(4-chlorophenyl)-3,12-diimino-, diacetate
• 2,4,11,13-Tetraazatetradecanediimidamide,N,N''-bis(4-chlorophenyl)-3,12-diimino-, diacetate
• CHLORHEXIDINE ACETATE [USP-RS]
• C2511
• AKOS007930358
• CHLORHEXIDINE DIACETATE [WHO-DD]
• acetic acid; 2-[amino-[6-[[amino-[(E)-[amino-(4-chloroanilino)methylidene]amino]methylidene]amino]hexylimino]methyl]-1-(4-chlorophenyl)guanidine
• acetic acid;(1E)-2-[6-[[amino-[(E)-[amino-(4-chloroanilino)methylidene]amino]methylidene]amino]hexyl]-1-[amino-(4-chloroanilino)methylidene]guanidine
• 1,1'-Hexamethylenebis(5-(p-chlorophenyl)biguanide) diacetate
• BIGUANIDE, 1,1'-HEXAMETHYLENEBIS(5-(p-CHLOROPHENYL)-, DIACETATE
• 1,1'-Hexamethylenebis[5-(p-chlorophenyl)biguanide] diacetate
• CAS-56-95-1
• W-109258
• Chlorhexidine acetate (USP)
• 1,1'-Hexamethylenebis(5-(p-chlorophenyl)biguanide)diacetate
• CHLORHEXIDINE DIACETATE [WHO-IP]
• NCGC00091025-03
• AS-12655
• Chlorhexidini diacetas
• N',N'''''-hexane-1,6-diylbis[N-(4-chlorophenyl)(imidodicarbonimidic diamide)] diacetate
• CHLORHEXIDINE ACETATE [MART.]
• 1,1'Hexamethylenebis(5(pchlorophenyl)biguanide) diacetate
• Chlorhexidine (diacetate) (Standard)
• Nolvadent Oral Cleansing
• CHLORHEXIDINE DIACETATE [INCI]
• Serdaen
• PLANT HERB BASED BACTERIOSTATIC FEMININE WASH
• CHLROHEXIDINE ACETATE
• HY-W013699R
• Disinfectant Fabric Wash
• Bis(pchlorophenyldiguanidohexane) diacetate
• Biguanide, 1,1'hexamethylenebis(5(pchlorophenyl), diacetate
• MOTHERWORT HERB FEMININE ANTIBACTERIAL GELS
• FROST-PROOF
• 1,6Di(4'chlorophenyldiguanidino)hexane diacetate
• CHLORHEXIDINE ACETATE (USP-RS)
• CHLORHEXIDINE ACETATE (USP MONOGRAPH)
• Gout Ointment
• ANTI MUCEDINE FEMININE WASH
• CHINESE HERB ESSENCE BACTERIOSTATIC FEMININE WASH
• AntibacterialTablets
• HOQU Nail fungus cream
• anti-bacterial gel
• Hoqu Nail Fungus Liquid
• acetic acid--N,N''''-hexane-1,6-diylbis[N'-(4-chlorophenyl)triimidodicarbonic diamide] (2/1)
• ZEDOARY OILS FEMININE ANTIBACTERIAL GELS
• Nolvasan Surgical Scrub
• 2,4,11,13Tetraazatetradecanediimidamide, N,N''bis(4chlorophenyl)3,12diimino, diacetate
• 1,6Bis(5(pchlorophenyl)biguandino)hexane diacetate
• Dr. Zheng s acteriostatic gel
• Nolvasan Antiseptic Ointment
• N,N''''-hexane-1,6-diylbis[N'-(4-chlorophenyl)triimidodicarbonic diamide] acetate (1:2)
• Nail Fungus Liquid
• DERMA SOFT N DRY
• Nail fungus cream
• 2,4,11,13-Tetraazatetradecanediimidamide, N,N''-bis(4-chlorophenyl)-3,12-diimino-, diacetate (9CI)
• HYDROGEL ESSENCE Antimicrobial Virginal Gel.
• 1,1'Hexamethylene bis(5(pchlorophenyl)biguanide) diacetate
• CHLORHEXIDINE DIACETATE (EP MONOGRAPH)
• 1,6Bis(pchlorophenylbiguanido)hexane diacetate
• Hoqu Nail Fungus Solution
• N,N''Bis(4chlorophenyl)3,12diimino2,4,11,13tetraazatetradeca nediimidamide, diacetate
• N,N''''-hexane-1,6-diylbis(N'-(4-chlorophenyl)triimidodicarbonic diamide) acetate (1:2)
• acetic acid--N,N''''-hexane-1,6-diylbis(N'-(4-chlorophenyl)triimidodicarbonic diamide) (2/1)
• Nail Fungus Solution
• Privasan Antiseptic Ointment
• CHLORHEXIDINE ACETATE (MART.)
• Chlorhexidine diacetate

• MDL： MFCD00012532
• Inchi： 1S/C22H30Cl2N10.2C2H4O2/c23-15-5-9-17(10-6-15)31-21(27)33-19(25)29-13-3-1-2-4-14-30-20(26)34-22(28)32-18-11-7-16(24)8-12-18;2*1-2(3)4/h5-12H,1-4,13-14H2,(H5,25,27,29,31,33)(H5,26,28,30,32,34);2*1H3,(H,3,4)
• InChI Key： WDRFFJWBUDTUCA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N/C(/N)=N/C(/N)=N/CCCCCC/N=C(\N)/N=C(\N)/NC1C=CC(=CC=1)Cl.OC(C)=O.OC(C)=O

Computed Properties

• Exact Mass: 564.22400
• Monoisotopic Mass: 504.203
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 13
• Complexity: 680
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 36
• XLogP3: nothing
• Topological Polar Surface Area: 252

Experimental Properties

• Color/Form: Powder
• Melting Point: 153.0 to 160.0 deg-C
• Boiling Point: 699.3°C at 760 mmHg
• Flash Point: 376.7°C
• Solubility: H2O: 15 mg/mL, clear
• Water Partition Coefficient: 1.9 g/100 mL (20 ºC)
• PSA: 204.88000
• LogP: 6.37470
• Solubility: 1.9 g/100 mL (20 ºC)
• Merck: 2091

Chlorhexidine diacetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H410
• Warning Statement： P273,P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 50/53
• Safety Instruction： S36/37
• FLUKA BRAND F CODES：8-10
• RTECS：DU1930000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• Toxicity：LD50 orally in mice: 2 g/kg (Davies)
• Storage Condition：2-8°C
• Risk Phrases：R22; R43
• Safety Term：S36/37

Related Categories

• Other Chemical Reagents

Additional information on Chlorhexidine diacetate

Chlorhexidine diacetate (CAS No. 56-95-1): A Comprehensive Overview of Its Applications and Recent Research Findings

Chlorhexidine diacetate, with the chemical formula C₂₂H₃₅Cl₂O₈, is a widely recognized antimicrobial agent that has garnered significant attention in the field of medical chemistry and pharmaceutical research. This compound, identified by its unique CAS No. 56-95-1, is renowned for its broad-spectrum antimicrobial properties, making it an indispensable component in various healthcare applications. The diacetate salt form of chlorhexidine enhances its solubility and stability, facilitating its use in diverse formulations.

The efficacy of Chlorhexidine diacetate stems from its ability to disrupt bacterial cell membranes, leading to rapid kill rates against a wide range of microorganisms, including Gram-positive and Gram-negative bacteria, as well as fungi. This mechanism of action has positioned it as a cornerstone in oral hygiene products, such as antiseptic mouthwashes, and in medical antiseptics for skin preparation before surgical procedures. Its prolonged residual effect on surfaces further underscores its practicality in clinical settings.

In recent years, the application of Chlorhexidine diacetate has expanded beyond traditional medical uses into novel therapeutic areas. For instance, studies have explored its potential in combating multidrug-resistant bacteria (MDRB), which pose a significant threat to global healthcare systems. The compound's ability to interfere with bacterial biofilm formation has been particularly noteworthy, as biofilms are often responsible for persistent infections in chronic wounds and medical devices.

Advances in nanotechnology have also opened new avenues for the utilization of Chlorhexidine diacetate. Researchers have developed nanostructured carriers, such as liposomes and nanoparticles, to enhance the delivery and retention of this antimicrobial agent at infection-prone sites. These innovations aim to improve treatment outcomes while minimizing potential side effects associated with systemic administration.

The safety profile of Chlorhexidine diacetate is another critical aspect that has been extensively studied. While generally well-tolerated when used topically, prolonged or excessive exposure may lead to complications such as staining of dental restorations and skin irritation. However, recent research has focused on optimizing dosages and formulations to mitigate these issues without compromising efficacy.

In the realm of veterinary medicine, Chlorhexidine diacetate has found applications in animal health care due to its effectiveness against a variety of pathogens. Its use in veterinary antiseptics and disinfectants has been linked to improved outcomes in surgical procedures and wound management in animals. This broader application spectrum highlights the compound's versatility across different species.

The environmental impact of Chlorhexidine diacetate is also a subject of ongoing investigation. While its antimicrobial properties are beneficial in clinical settings, concerns have been raised regarding its persistence in aquatic environments. Studies have examined degradation pathways and potential ecological effects, aiming to develop more sustainable practices for its use and disposal.

The integration of computational chemistry and machine learning has further accelerated the discovery of novel derivatives and analogs of Chlorhexidine diacetate. By leveraging these computational tools, scientists can predict the antimicrobial activity of new compounds with high accuracy, streamlining the drug development process. This interdisciplinary approach holds promise for identifying next-generation antimicrobial agents with enhanced properties.

The role of Chlorhexidine diacetate in public health initiatives cannot be overstated. Its inclusion in mass sterilization protocols during pandemics has demonstrated its importance in controlling infectious diseases on a large scale. Additionally, its cost-effectiveness makes it an accessible option for resource-limited settings, contributing to global health equity.

In conclusion, Chlorhexidine diacetate (CAS No. 56-95-1) remains a pivotal compound in modern medicine due to its broad-spectrum antimicrobial activity and diverse applications. The ongoing research into its mechanisms of action, novel formulations, and environmental considerations ensures that it will continue to play a vital role in addressing contemporary challenges in healthcare and beyond.